2-((5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 2-[5-(4-bromophenyl)-1-ethylimidazol-2-yl]sulfanyl-1-(2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C21H20BrN3OS/c1-2-24-19(16-7-9-17(22)10-8-16)13-23-21(24)27-14-20(26)25-12-11-15-5-3-4-6-18(15)25/h3-10,13H,2,11-12,14H2,1H3
• InChI Key: ZEKHHIBKMCQRPO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=C1SCC(=O)N2CCC3=CC=CC=C32)C4=CC=C(C=C4)Br
• Molecular Formula: C21H20BrN3OS
• Molecular Weight: 442.4 g/mol

Description

2-((5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial and Antitumor Activities

Research has highlighted the antimicrobial and antitumor activities of compounds structurally related to 2-((5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone. For instance, imidazo[2,1-b]thiazole derivatives have been synthesized and found to exhibit good to excellent antibacterial activity, with some analogs showing promising antimalarial activity (Vekariya et al., 2017). Additionally, thiazolyl(hydrazonoethyl)thiazoles, using a similar structural backbone, have been synthesized and demonstrated potential as anti-breast cancer agents, showing promising activities against MCF-7 tumor cells (Mahmoud et al., 2021).

Heme Oxygenase Inhibition

Compounds bearing a resemblance to 2-((5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone have been explored for their role in heme oxygenase inhibition. A series of 1‐aryl‐2‐(1H‐imidazol‐1‐yl/1H‐1,2,4‐triazol‐1‐yl)ethanones and derivatives were designed and synthesized. These compounds exhibited significant potency towards heme oxygenases, with some showing a selectivity index in favor of HO-1, indicating potential therapeutic applications (Roman et al., 2010).